Cas no 27041-98-1 (Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-5-methoxy-)

• Product Name: Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-5-methoxy-
• CAS No: 27041-98-1
• MF: C₂₁H₁₄O₇
• MW: 378.331666469574
• CID: 257683
• PubChem ID: 5318737
• Update Time: 2025-04-19

Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(1,3-benzodioxol-5-yl)-5-methoxy-
• 9-(1,3-benzodioxol-5-yl)-5-methoxy-8H-[2]benzofuro[6,5-f][1,3]benzodioxol-6-one
• LIGNAN J1(P)
• 9-benzo[1,3]dioxol-5-yl-5-methoxy-8H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6-one
• justicidin D
• Justicidin D (Neojusticin A)
• Justicidine D
• Lignan J1
• Neojusticin
• NEOJUSTICIN A
• taiwanin E methyl ether
• UNII-64H3QN80N2
• AKOS040746942
• 27041-98-1
• 9-(1, 3-benzodioxol-5-yl)-5-methoxy-8H-[2]benzofuro[6, 5-f][1, 3]benzodioxol-6-one
• SCHEMBL15624855
• Q27263757
• CHEMBL455369
• DTXSID60181521
• Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(8H)-one, 5-methoxy-9-(3,4-(methylenedioxy)phenyl)-
• 64H3QN80N2
• Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(8H)-one, 9-(1,3-benzodioxol-5-yl)-5-methoxy-
• 9-(benzo[d][1,3]dioxol-5-yl)-5-methoxyfuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one

• Inchi： 1S/C21H14O7/c1-23-20-12-6-17-16(27-9-28-17)5-11(12)18(13-7-24-21(22)19(13)20)10-2-3-14-15(4-10)26-8-25-14/h2-6H,7-9H2,1H3
• InChI Key： WOELDRZIQLRDQB-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C3C=C4C(=CC=3C(C3=CC=C5C(=C3)OCO5)=C2C1)OCO4)OC)=O

Computed Properties

• Exact Mass: 378.07400
• Monoisotopic Mass: 378.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• PSA: 72.45000
• LogP: 3.64320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans